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Compound of Interest

Compound Name: PTAC oxalate

Cat. No.: B560301

For Researchers, Scientists, and Drug Development Professionals

Introduction

PTAC oxalate is a selective muscarinic receptor ligand with a complex pharmacological profile.
It acts as a partial agonist at M2 and M4 acetylcholine receptors while exhibiting antagonist
effects at M1, M3, and M5 receptors.[1][2] This distinct receptor activity profile makes PTAC
oxalate a valuable pharmacological tool for investigating the roles of individual muscarinic
receptor subtypes in various physiological and pathological processes. These application notes
provide detailed protocols for the preparation of PTAC oxalate solutions for use in

experimental settings.

Chemical and Physical Properties

A thorough understanding of the chemical and physical properties of PTAC oxalate is crucial
for accurate solution preparation and experimental reproducibility.
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Property

Value Reference

CAS Number

201939-40-4 [1]

Molecular Formula

C12H19N3S2:C2H204

Molecular Weight 359.46 g/mol
Appearance White solid powder
Purity >98%
N Soluble to 100 mM in water
Solubility
and DMSO
Desiccate at room
Storage

temperature.

Quantitative Data: Receptor Binding Affinity

The following table summarizes the binding affinities (Ki values) of PTAC oxalate for human

muscarinic receptor subtypes.

Receptor Subtype Ki (nM) Reference
M1 2.8
M2 0.2
M3 0.6
M4 0.2
M5 0.8

Experimental Protocols

4.1. General Safety Precautions

» Always wear appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and gloves, when handling PTAC oxalate and its solutions.
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e Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation.
o Refer to the Safety Data Sheet (SDS) for comprehensive safety information.
4.2. Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of PTAC oxalate in dimethyl
sulfoxide (DMSO).

Materials:

PTAC oxalate powder

Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips
Procedure:
o Calculate the required mass of PTAC oxalate:

o To prepare 1 mL of a 10 mM stock solution, you will need 0.35946 mg of PTAC oxalate
(Molecular Weight = 359.46 g/mol ).

o For larger volumes, scale the mass accordingly (e.g., for 10 mL, use 3.5946 mg).
e Weigh the PTAC oxalate:

o Tare a sterile microcentrifuge tube on a calibrated analytical balance.

o Carefully weigh the calculated amount of PTAC oxalate powder into the tube.

» Add DMSO:
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o Add the desired volume of anhydrous DMSO to the tube containing the PTAC oxalate
powder.

» Dissolve the compound:

o Cap the tube tightly and vortex thoroughly until the powder is completely dissolved. Gentle
warming to 37°C can aid in dissolution if necessary.

e Storage:

o Store the 10 mM stock solution in aliquots at -20°C for up to one month or at -80°C for up
to six months to avoid repeated freeze-thaw cycles.

4.3. Preparation of Working Solutions for In Vitro Experiments

This protocol describes the dilution of the 10 mM stock solution to prepare working solutions for
cell-based assays.

Materials:
e 10 mM PTAC oxalate stock solution in DMSO
o Appropriate cell culture medium or buffer (e.g., DMEM, PBS)
» Sterile tubes and pipette tips
Procedure:
o Determine the final desired concentration of PTAC oxalate for your experiment.
o Perform serial dilutions:
o Thaw an aliquot of the 10 mM stock solution.

o Dilute the stock solution in the appropriate cell culture medium or buffer to achieve the
final desired concentration.

o Important: Ensure the final concentration of DMSO in the working solution is not toxic to
the cells (typically < 0.1%).
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e Mix thoroughly:

o Gently mix the working solution before adding it to your cell cultures.

Visualizations

5.1. Experimental Workflow for Solution Preparation
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Caption: Workflow for preparing PTAC oxalate solutions.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b560301?utm_src=pdf-body-img
https://www.benchchem.com/product/b560301?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560301?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

5.2. Simplified Signaling Pathway of PTAC Oxalate
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Caption: PTAC oxalate's dual receptor activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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